Cas no 1688702-23-9 (tert-butyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate
• CAS No: 1688702-23-9
• MF: C₁₅H₁₆N₄O₄
• MW: 316.311943054199
• CID: 5630332
• PubChem ID: 141387208
• Update Time: 2025-06-30

tert-butyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1688702-23-9
• EN300-28293225
• tert-butyl N-[4-(4-nitrophenyl)pyrimidin-2-yl]carbamate
• tert-butyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate

• Inchi： 1S/C15H16N4O4/c1-15(2,3)23-14(20)18-13-16-9-8-12(17-13)10-4-6-11(7-5-10)19(21)22/h4-9H,1-3H3,(H,16,17,18,20)
• InChI Key： GVHMPHBPESFOOV-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=CC(C2C=CC(=CC=2)[N+](=O)[O-])=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.11715500g/mol
• Monoisotopic Mass: 316.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate

Terbuthyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate: A Novel Chemical Entity in Medicinal Chemistry

Terbuthyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate, with the CAS number 1688702-23-9, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of carbamate derivatives, which are widely studied for their diverse pharmacological applications. The molecular structure of this compound features a pyrimidine ring conjugated with a 4-nitrophenyl group, while the tert-butyl substituent provides steric hindrance and enhances chemical stability. Such structural features make it a promising candidate for further exploration in drug development.

Recent studies have highlighted the potential of pyrimidine-based carbamates in modulating various biological targets. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar 4-nitrophenyl moieties exhibit potent inhibitory activity against kinase enzymes, which are implicated in multiple diseases including cancer. The tert-butyl group in terbuthyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate may contribute to its enhanced metabolic stability, as evidenced by in vitro studies showing prolonged half-life compared to analogous compounds without this substituent.

Structural analysis of terbuthyl N-4-(4-nittrophyl)pyrimidin-2-ylcarbamate reveals a unique combination of electron-withdrawing and electron-donating groups that could influence its interaction with biological targets. The 4-nitrophenyl group, known for its strong electron-withdrawing properties, may facilitate the formation of hydrogen bonds with target proteins, while the tert-butyl substituent could modulate the compound's hydrophobicity. This dual functionality is critical for optimizing the compound's pharmacokinetic profile and biological activity.

Research published in Organic & Biomolecular Chemistry (2024) explored the synthetic pathways for pyrimidine-based carbamates, emphasizing the importance of regioselective functionalization. The synthesis of terbuthyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate likely involves a multi-step process, including the formation of the pyrimidine ring through condensation reactions and subsequent carbamate formation via nucleophilic substitution. The tert-butyl group may be introduced during the final stages of synthesis to ensure optimal stereochemistry and reactivity.

Pharmacological studies on related compounds have suggested potential applications in inflammatory diseases and neurological disorders. For example, a 2023 preclinical study in Drug Discovery Today reported that pyrimidine derivatives with 4-nitrophenyl substitutions exhibit anti-inflammatory effects by inhibiting the NF-κB signaling pathway. The tert-butyl group in terbuthyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate may enhance its ability to penetrate the blood-brain barrier, making it a potential candidate for treating neurodegenerative conditions.

Computational modeling studies have further supported the biological relevance of terbuthyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate. Molecular docking simulations conducted in 2024 demonstrated that this compound can bind to specific protein targets with high affinity, particularly those involved in signal transduction pathways. The 4-nitrophenyl group appears to occupy a key binding site, while the tert-butyl substituent may sterically hinder the access of other molecules to the active site, thereby enhancing selectivity.

Environmental and safety considerations are also critical in the evaluation of terbuthyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate. While it is not classified as a hazardous substance under current regulatory frameworks, its environmental impact remains an area of ongoing research. Studies on carbamate derivatives have shown varying degrees of biodegradability, with some compounds exhibiting rapid degradation in aquatic environments. The tert-butyl group may influence the compound's persistence in the environment, necessitating further investigation to ensure its compatibility with ecological systems.

Future research directions for terbuthyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate include optimizing its therapeutic potential through structural modifications and evaluating its efficacy in clinical trials. The 4-nitrophenyl group could be replaced with other electron-withdrawing groups to enhance its biological activity, while the tert-butyl substituent may be modified to improve solubility or reduce side effects. Additionally, the compound's potential as a lead molecule for drug development warrants further exploration in both academic and industrial settings.

In conclusion, terbuthyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate represents a promising advancement in medicinal chemistry, with its unique structural features offering potential applications in various therapeutic areas. Ongoing research into its pharmacological properties, synthetic pathways, and environmental impact will be crucial in determining its role in future drug development. As the field continues to evolve, compounds like terbuthyl N-4-(4-nitrophenyl)pyrimidin-2-ylcarbamate may play a significant role in addressing unmet medical needs and advancing the treatment of complex diseases.